Cas no 54824-17-8 (Mitonafide)

• Product Name: Mitonafide
• CAS No: 54824-17-8
• MF: C₁₆H₁₅N₃O₄
• MW: 313.308003664017
• CID: 370387
• PubChem ID: 327044
• Update Time: 2025-11-02

Mitonafide Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[de]isoquinoline-1,3(2H)-dione,2-[2-(dimethylamino)ethyl]-5-nitro-
• Mitonafide
• 2-[2-(dimethylamino)ethyl]-5-nitrobenzo[de]isoquinoline-1,3-dione
• 2-(2-(dimethylamino) ethyl)-5-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione
• 2-(2-(dimethylamino)ethyl)-3-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione
• 2-(2-dimethylaminoethyl)-5-nitrobenzo[de]isoquinoline-1,3-dione
• M 4212 (Pharmaceutical)
• M-4212
• Mitonafida [INN-Spanish]
• Mitonafidum [INN-Latin]
• N-(2-(Dimethylamino)ethyl)-3-nitronaphthalimide
• 54824-17-8
• 1H-Benz[de]isoquinoline-1,3 (2H)-dione, 2-[2-(Dimethylamino)ethyl]-5-nitro-
• 06Q0V17SI9
• NAPHTHALIMIDE, 2-(2-(DIMETHYLAMINO)ETHYL)-5-NITRO-
• NSC-300288
• 2-(2-(Dimethylamino)ethyl)-5-nitro-1H-benz(de)isoquinoline-1,3(2H)-dione
• FT-0672422
• SMR001566769
• Neuro_000150
• Mitonafide [INN]
• NSC 300288
• 2-(2-dimethylaminoethyl)-5-nitro-benzo[de]isoquinoline-1,3-dione
• 1H-Benz[de]isoquinoline-1, 2-[2-(dimethylamino)ethyl]-5-nitro-
• HY-119182
• CS-0069422
• 2-(2-(dimethylamino)ethyl)-5-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione
• 1H-Benz(de)isoquinoline-1,3(2H)-dione, 2-(2-(dimethylamino)ethyl)-5-nitro-
• MLS002702955
• Mitonafida
• NSC300288
• NCI60_002518
• Q27236211
• DTXSID90203321
• 2-[2-(Dimethylamino)ethyl]-5-nitro-1H-benz[de]isoquinoline-1,3(2H)-dione
• 2-((Dimethylamino)ethyl)-2,3-dihydro-5-nitro-2-azaphenalen-1,3-dion
• SCHEMBL62046
• AKOS040747170
• BRN 1550151
• NS00126787
• Mitonafidum
• M 4212
• F82287
• XXVLKDRPHSFIIB-UHFFFAOYSA-N
• 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-[2-(dimethylamino)ethyl]-5-nitro-
• MS-24575
• UNII-06Q0V17SI9
• CHEMBL43482
• 5-nitro-2-(2-dimethylaminoethyl)benzo(de)isoquinoline-1,3-dione
• Mitonafida (INN-Spanish)
• N-(2-dimethylaminoethyl)-3-nitro-naphthalimide
• 2-dimethylaminoethylbenzo(de)isoquinoline-1,3-dione hydrochloride
• DTXCID90125812
• Mitonafidum (INN-Latin)
• DB-083187
• N-(2-dimethylaminoethyl)-3-nitronaphthalimide

• Inchi： 1S/C16H15N3O4/c1-17(2)6-7-18-15(20)12-5-3-4-10-8-11(19(22)23)9-13(14(10)12)16(18)21/h3-5,8-9H,6-7H2,1-2H3
• InChI Key： XXVLKDRPHSFIIB-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(=CC3=CC=CC(C(N1CCN(C)C)=O)=C23)[N+](=O)[O-]

Computed Properties

• Exact Mass: 313.10600
• Monoisotopic Mass: 313.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 86.4A^2

Experimental Properties

• Density: 1.384
• Boiling Point: 496.8°C at 760 mmHg
• Flash Point: 254.3°C
• Refractive Index: 1.667
• PSA: 88.13000
• LogP: 1.94570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes

Additional information on Mitonafide

Mitonafide (CAS No. 54824-17-8): A Comprehensive Overview of Its Properties and Applications

Mitonafide (CAS No. 54824-17-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique properties and potential therapeutic applications. This article delves into the chemical characteristics, mechanisms of action, and current research trends surrounding Mitonafide, providing a detailed and SEO-optimized overview for researchers and industry professionals.

The molecular structure of Mitonafide features a naphthalimide core, which is known for its intercalating properties with DNA. This characteristic makes Mitonafide a subject of interest in studies related to cellular processes and genetic regulation. Researchers often explore its interactions with nucleic acids, aiming to uncover novel pathways for therapeutic interventions.

One of the most frequently searched questions about Mitonafide is its potential role in modern medicine. Recent studies have investigated its efficacy in modulating specific biological pathways, which could lead to breakthroughs in targeted therapies. The compound's ability to bind to DNA and influence gene expression has positioned it as a candidate for further exploration in personalized medicine.

In addition to its biological applications, Mitonafide is also studied for its physicochemical properties. Its solubility, stability, and reactivity under various conditions are critical factors that determine its suitability for different formulations. Understanding these properties is essential for optimizing its use in research and potential clinical settings.

The market for Mitonafide and related compounds has seen steady growth, driven by increasing demand for innovative research tools. Companies specializing in fine chemicals and pharmaceutical intermediates often list Mitonafide as a key product, catering to academic and industrial laboratories. This trend reflects the compound's relevance in advancing scientific knowledge and therapeutic development.

Another hot topic surrounding Mitonafide is its potential synergy with other bioactive molecules. Researchers are exploring combination therapies where Mitonafide enhances the effects of other compounds, offering new avenues for treatment strategies. Such studies are particularly relevant in the context of multi-drug resistance and complex disease mechanisms.

From a synthetic chemistry perspective, the production of Mitonafide involves precise control over reaction conditions to ensure high purity and yield. Advanced analytical techniques, such as HPLC and NMR spectroscopy, are employed to characterize the compound and verify its structural integrity. These methods are crucial for maintaining the quality standards required in research and development.

Environmental and safety considerations are also paramount when working with Mitonafide. Proper handling, storage, and disposal protocols must be followed to minimize risks associated with its use. Researchers are encouraged to stay updated on the latest safety guidelines to ensure compliance with regulatory requirements.

In summary, Mitonafide (CAS No. 54824-17-8) represents a versatile compound with broad implications in medicinal chemistry and beyond. Its unique properties, combined with ongoing research, make it a valuable tool for scientists exploring new frontiers in biology and medicine. As interest in personalized and targeted therapies grows, Mitonafide is poised to remain a focal point of innovative research and development.